1-[4-(2-hydroxyethyl)-1-piperazinyl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2-hydroxyethyl)-1-piperazinyl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a compound that belongs to a class of molecules featuring benzimidazole and piperazine moieties. These structures are known for their potential biological activities, including antifungal, antibacterial, and antiviral properties.
Synthesis Analysis
- The synthesis involves multi-step reactions starting from o-phenylenediamine, ethyl cyanoacetate, chloroacetyl piperazine, and haloalkane/benzyl chloride (Jin, Li, Li, Jin, & Jiang, 2015).
- Another synthesis approach includes the preparation of 2-(4-substituted-1-(homo)piperazinyl)benzimidazoles, displaying potent activity in certain applications (Iemura, Kawashima, Fukuda, Ito, & Tsukamoto, 1986).
Molecular Structure Analysis
- X-ray diffraction studies have been used to determine the molecular and crystal structure of benzimidazole derivatives, revealing key structural features important for their biological activity (Özbey, Kendi, Göker, & Tunçbilek, 1998).
Chemical Reactions and Properties
- Benzimidazole derivatives exhibit a range of reactions depending on their functional groups and conditions. Their reactivity can be tailored for specific biological applications (Rida, Soliman, Badawey, & Kappe, 1988).
Physical Properties Analysis
- These compounds often exhibit solid-state structures characterized by intermolecular hydrogen bonds and π–π aromatic interactions, influencing their physical properties (Perin, Hranjec, Pavlović, & Karminski-Zamola, 2011).
Chemical Properties Analysis
- The chemical properties of benzimidazole derivatives, such as their reactivity and stability, are influenced by the presence of the benzimidazole nucleus and the piperazine moiety. These properties are crucial in determining their efficacy in various biological applications (Kuroyanagi, Kanai, Sugimoto, Horiuchi, Achiwa, Takeshita, & Kawakami, 2010).
properties
IUPAC Name |
1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O/c1-14-12-18(23-8-6-22(7-9-23)10-11-25)24-17-5-3-2-4-16(17)21-19(24)15(14)13-20/h2-5,12,25H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVYNJKTWVQEMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC3=CC=CC=C3N2C(=C1)N4CCN(CC4)CCO)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.